Cas no 2097919-44-1 (4-[(3-methoxypiperidin-1-yl)methyl]pyridine)

• Product Name: 4-[(3-methoxypiperidin-1-yl)methyl]pyridine
• CAS No: 2097919-44-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5337165
• Update Time: 2025-06-29

4-[(3-methoxypiperidin-1-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(3-methoxy-1-piperidinyl)methyl]-
• 4-[(3-methoxypiperidin-1-yl)methyl]pyridine

• Inchi： 1S/C12H18N2O/c1-15-12-3-2-8-14(10-12)9-11-4-6-13-7-5-11/h4-7,12H,2-3,8-10H2,1H3
• InChI Key： WBCXWLNYFBCWHZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN2CCCC(OC)C2)=C1

Additional information on 4-[(3-methoxypiperidin-1-yl)methyl]pyridine

4-[(3-Methoxypiperidin-1-yl)methyl]pyridine: A Comprehensive Overview

4-[(3-Methoxypiperidin-1-yl)methyl]pyridine, also known by its CAS number 2097919-44-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure combining a pyridine ring and a piperidine moiety, has garnered attention due to its potential applications in drug design and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers seeking novel therapeutic agents.

The chemical structure of 4-[(3-Methoxypiperidin-1-yl)methyl]pyridine consists of a pyridine ring substituted at the 4-position with a (3-methoxypiperidin-1-yl)methyl group. This substitution pattern introduces both electronic and steric effects, which are crucial for its interactions with biological targets. The piperidine ring, a six-membered saturated heterocycle, contributes to the compound's flexibility and ability to form hydrogen bonds, enhancing its bioavailability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-[(3-Methoxypiperidin-1-yl)methyl]pyridine. Researchers have developed novel methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of biological activity, 4-[(3-Methoxypiperidin-1-yl)methyl]pyridine has demonstrated promising results in preclinical studies. It has been identified as a potential modulator of various ion channels and receptors, which are critical targets in the treatment of neurological disorders such as epilepsy and pain management. Additionally, its ability to inhibit certain enzymes involved in inflammatory pathways suggests its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 4-(3-Methoxypiperidin-1-yllmethyl)pyridine has been extensively studied, revealing favorable absorption and distribution characteristics. Its bioavailability is enhanced by the presence of the methoxy group on the piperidine ring, which improves solubility and reduces first-pass metabolism. These properties make it an attractive candidate for oral drug delivery systems.

In conclusion, 4-(3-Methoxypiperidin-1-yllmethyl)pyridine, with its CAS number 2097919-44-1, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, combined with recent advances in synthesis and biological evaluation, positions it as a key player in the development of novel drugs targeting neurological and inflammatory conditions.